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S55746 Profile and Preclinical Comparison

S55746 (also known as BCL201) is a novel, orally active BH3-mimetic designed to be a potent and selective

inhibitor of the anti-apoptotic protein BCL-2 [1] [2] [3]. The tables below summarize its core characteristics

and how it compared to other BCL-2 inhibitors in preclinical studies.

Table 1: Profile of the BCL-2 Inhibitor S55746

Attribute Description

Target BCL-2 (B-cell lymphoma 2) protein [1] [2]

Mechanism Selective BH3-mimetic; occupies the hydrophobic groove of BCL-2, disrupting its
interaction with pro-apoptotic proteins to restore apoptosis [1] [3]

Key Preclinical
Finding

Induces apoptosis in low nanomolar range in primary CLL and Mantle Cell
Lymphoma patient samples; shows robust anti-tumor efficacy in hematological

xenograft models [1] [4]

Table 2: Preclinical Selectivity and Cellular Potency
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Compound
Binding Affinity
(Ki or KD)

Selectivity (BCL-2 vs.
BCL-XL)

Cellular Activity (Examples)

S55746 BCL-2 Ki = 1.3 nM

[2]

70 to 400-fold selective

for BCL-2 over BCL-XL
[2]

RS4;11 (BCL-2-dependent) IC50:

71.6 nM; H146 (BCL-XL-dependent)

IC50: 1.7 µM [2]

Navitoclax
(ABT-263)

BCL-2 Ki = 4.5 nM;

BCL-XL Ki = 3.5

nM [2]

Dual inhibitor of BCL-2

and BCL-XL [2]

RS4;11 IC50: 41.5 nM; H146 IC50:

49.7 nM [2]

Venetoclax
(ABT-199)

BCL-2 Ki = 1.2 nM

[2]

Highly selective for

BCL-2 over BCL-XL [2]

Selective cytotoxicity in BCL-2-

dependent cell lines, profile similar
to S55746 [2]

Detailed Experimental Protocols

The key experiments defining S55746's profile used standard biochemical and cellular assays in the field [2]:

Binding Affinity and Selectivity (Fluorescence Polarization): This assay measured the ability of
S55746 to displace a fluorescently labeled BH3 peptide (from PUMA) from recombinant BCL-2

protein. The concentration-dependent reduction in polarization signals directly yields an inhibition
constant (Ki), demonstrating high potency at 1.3 nM. Performing this assay with other BCL-2 family

proteins (BCL-XL, MCL-1) established its selectivity profile [2].

Cellular Potency (Cell Viability Assay): The cytotoxic activity of S55746 was evaluated in a panel of
hematological cancer cell lines. Cells were treated with a concentration range of S55746 for 72 hours,

and viability was measured using standard metrics. This determined the half-maximal inhibitory
concentration (IC50), showing nanomolar potency in BCL-2-dependent lines like RS4;11 and

greatly reduced potency in BCL-XL-dependent lines like H146 [2].
Mechanism of Action Validation (Biomarker Detection): To confirm apoptosis induction, treated

cells were analyzed for hallmark events:
Phosphatidylserine Externalization: Detected using Annexin V staining.

Caspase-3 Activation & PARP Cleavage: Detected via western blotting. The appearance of
cleaved products confirms the activation of the executioner phase of apoptosis [1] [2].

Platelet Toxicity Assay: Given that BCL-XL is critical for platelet survival, the BCL-2 selectivity of
S55746 was functionally confirmed by demonstrating it had no significant cytotoxic effect on
human platelets in vitro, unlike the dual BCL-2/BCL-XL inhibitor navitoclax [2].
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BCL-2 Apoptotic Signaling and S55746 Mechanism

The following diagram illustrates the intrinsic apoptosis pathway that S55746 targets.
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Click to download full resolution via product page

Research Status and Future Directions

S55746 demonstrated the potential of selective BCL-2 inhibition for treating hematological malignancies and

was advanced to Phase I clinical trials (e.g., NCT02920697, NCT02920541) [3]. However, its clinical

development trajectory is not detailed in the search results.

The field continues to evolve to address key challenges:

Resistance Mechanisms: A significant challenge with BCL-2 inhibitors like venetoclax is the

emergence of resistance mutations in the BCL-2 gene (e.g., G101V) [5] [6].
Next-Generation Approaches: Research is exploring novel modalities to overcome resistance, such

as cyclic peptides that can bind to clinical BCL-2 mutants, and inhibitors targeting other domains of
BCL-2, like the BH4 domain [5] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b3316415#s55746-hematological-malignancy-spectrum-comparison
https://www.smolecule.com/products/b3316415#s55746-hematological-malignancy-spectrum-comparison
https://www.smolecule.com/products/b3316415#s55746-hematological-malignancy-spectrum-comparison
https://www.smolecule.com/products/b3316415#s55746-hematological-malignancy-spectrum-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3316415?utm_src=pdf-bulk
https://www.smolecule.com/products/s3316415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

